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Compound of Interest

Compound Name: TSPC

Cat. No.: B11832467 Get Quote

This document provides comprehensive safety protocols and logistical information for the

handling and disposal of TSPC (3-(2-thienylsulfonyl)-2-pyrazinecarbonitrile). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals in a laboratory setting.

Compound Information
TSPC is identified as an inhibitor of the gibberellin receptor GID1[1]. While the Safety Data

Sheet (SDS) indicates that TSPC is not classified as a hazardous substance under the Globally

Harmonized System (GHS), adherence to standard laboratory safety protocols is essential to

minimize any potential risks[2].

Identifier Value

Chemical Name 3-(2-thienylsulfonyl)-2-pyrazinecarbonitrile[1]

Synonym TSPC

CAS Number 882286-32-0[1][2]

Molecular Formula C₉H₅N₃O₂S₂[1]

Molecular Weight 251.3[1]
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Although the substance is not classified as hazardous, the use of appropriate personal

protective equipment is a fundamental laboratory practice to ensure safety.

Protection Type Recommended PPE Purpose

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from potential

splashes of solutions

containing TSPC[3][4].

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

To prevent direct skin contact

with the compound[3]. Gloves

should be inspected before

use and replaced if

degraded[3].

Body Protection A standard laboratory coat.
To protect skin and clothing

from accidental spills[3].

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

If aerosols or dust are

generated, a respirator may be

necessary.

Handling and Storage Procedures
Proper handling and storage are crucial for maintaining the integrity of TSPC and ensuring a

safe laboratory environment.

Handling:

Work in a well-ventilated area to avoid the accumulation of any potential vapors or dust.

Avoid direct contact with skin and eyes.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:
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Store in a tightly closed container in a dry and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, the following steps should be taken

immediately.

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If any symptoms

of respiratory distress occur, seek medical

attention.

Skin Contact

While the product is not generally considered a

skin irritant, it is good practice to wash the

affected area with soap and water[5].

Eye Contact

Rinse the eyes cautiously with water for several

minutes. If contact lenses are present, remove

them if it is easy to do so. Continue rinsing. If

irritation persists, seek medical advice.

Ingestion
If swallowed and symptoms persist, consult a

doctor.

Accidental Release: For a small spill, mechanically pick up the solid material and place it into a

suitable container for disposal. Ensure the area is cleaned thoroughly. Do not allow the

substance to enter sewers or surface water[2].

Disposal Plan
All chemical waste must be disposed of in accordance with local, regional, and national

regulations.

Unused TSPC: Dispose of as hazardous chemical waste through an approved waste

disposal service[6]. Do not dispose of it in the regular trash or down the drain.
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Contaminated Materials: Any materials, such as gloves, paper towels, or containers that

have come into contact with TSPC, should be considered chemical waste and disposed of

accordingly[6][7].

Empty Containers: The first rinse of an empty container that held TSPC should be collected

and disposed of as hazardous waste. Subsequent rinses with water can typically be

disposed of down the drain, but local regulations should be confirmed[6].

Experimental Workflow for Handling TSPC
The following diagram outlines a general workflow for handling TSPC in a laboratory setting,

from preparation to disposal.
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Preparation

Handling

Cleanup & Disposal

Don Personal Protective Equipment (PPE)

Prepare a clean and ventilated workspace

Weigh the required amount of TSPC

Proceed to handling

Dissolve TSPC in an appropriate solvent

Perform the experiment

Decontaminate workspace and equipment

Proceed to cleanup

Segregate and label all waste

Dispose of waste according to institutional guidelines

Remove and dispose of PPE

Wash hands thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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